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CAS No.: 2423-74-7

Cat. No.: B1625858

Get Quote

Abstract
This document provides a comprehensive, field-proven guide for the synthesis of 2,6-dibromo-
4-methoxyphenol, a key intermediate in the development of pharmaceuticals and specialized

organic materials. The protocol details a robust method for the selective dibromination of 4-

methoxyphenol via electrophilic aromatic substitution. We delve into the mechanistic

underpinnings of the reaction, offer a detailed, step-by-step protocol from reaction setup to

product purification, and provide critical safety information and troubleshooting guidance. This

application note is designed for researchers, chemists, and drug development professionals

seeking a reliable and well-characterized method for producing high-purity 2,6-dibromo-4-
methoxyphenol.

Introduction & Scientific Context
2,6-Dibromo-4-methoxyphenol is a valuable building block in organic synthesis.[1][2][3] Its

molecular architecture, featuring a hydroxyl group, a methoxy group, and two bromine atoms

ortho to the hydroxyl function, offers multiple reactive sites for further chemical modification.
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This trifunctional nature makes it an important precursor for creating more complex molecules,

including bioactive compounds and functional materials.

The synthesis from 4-methoxyphenol is a classic example of electrophilic aromatic substitution

(EAS). The electron-donating nature of the hydroxyl (-OH) and methoxy (-OCH₃) groups

strongly activates the aromatic ring, facilitating a high-yield reaction under controlled

conditions. This protocol has been optimized to ensure high regioselectivity and yield, providing

a reliable pathway for laboratory-scale production.

Reaction Mechanism: Electrophilic Aromatic
Substitution
The synthesis proceeds via a sequential electrophilic aromatic substitution mechanism. The

key to this reaction's success lies in the directing effects of the substituents on the starting

material, 4-methoxyphenol.

Ring Activation: Both the hydroxyl (-OH) and methoxy (-OCH₃) groups are powerful

activating groups. They donate electron density into the benzene ring through resonance,

making the ortho and para positions particularly electron-rich and thus highly susceptible to

attack by electrophiles.

Electrophile Generation: Molecular bromine (Br₂) is polarized by the solvent or by the

electron-rich aromatic ring itself, creating a potent electrophile (Br⁺).

Regioselective Attack: The para position relative to the hydroxyl group is occupied by the

methoxy group. Therefore, the electrophilic attack occurs at the positions ortho to the highly

activating hydroxyl group.

Dibromination: The introduction of the first bromine atom does not sufficiently deactivate the

ring to prevent a second substitution. The ring remains activated enough to react with a

second equivalent of bromine, leading to the desired 2,6-dibrominated product.

Diagram 1: Mechanism of Dibromination

Caption: Electrophilic aromatic substitution (EAS) pathway.
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Reagents, Materials, and Safety
Reagent & Material Properties

Reagent CAS No.
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Hazards

4-Methoxyphenol 150-76-5 C₇H₈O₂ 124.14

Harmful if

swallowed,

Skin/Eye Irritant,

Skin Sensitizer.

[4][5][6][7]

Bromine 7726-95-6 Br₂ 159.81

Fatal if inhaled,

Severe Skin/Eye

Burns, Very Toxic

to Aquatic Life.[8]

[9]

Glacial Acetic

Acid
64-19-7 CH₃COOH 60.05

Flammable,

Severe Skin/Eye

Burns.

Sodium Bisulfite 7631-90-5 NaHSO₃ 104.06
Harmful if

swallowed.

Ethanol 64-17-5 C₂H₅OH 46.07
Highly

Flammable.

Deionized Water 7732-18-5 H₂O 18.02 N/A

Essential Equipment
Three-neck round-bottom flask (250 mL)

Magnetic stirrer and stir bar

Dropping funnel (100 mL)

Thermometer
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Ice-water bath

Büchner funnel and vacuum flask

Standard laboratory glassware (beakers, graduated cylinders)

Personal Protective Equipment (PPE)

Critical Safety Protocols
This reaction must be performed in a certified chemical fume hood due to the extreme toxicity

of bromine.

Bromine (Br₂): Bromine is highly corrosive, volatile, and toxic.[8][9] Inhalation can be fatal,

and direct contact causes severe chemical burns.[8] Always handle liquid bromine and its

solutions in a well-ventilated fume hood. Wear appropriate PPE, including chemical splash

goggles, a face shield, heavy-duty chemical-resistant gloves (e.g., butyl rubber or Viton), and

a lab coat.[9] Have a neutralizing agent, such as a 10% sodium thiosulfate solution, readily

available in case of a spill.

4-Methoxyphenol: This compound can cause skin and eye irritation and may lead to an

allergic skin reaction upon repeated contact.[4][6] Avoid inhalation of dust and direct contact

with skin and eyes.[5]

Glacial Acetic Acid: Corrosive and can cause severe burns. Its vapors are irritating to the

respiratory system. Handle with care, ensuring adequate ventilation.

Detailed Experimental Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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